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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124

Essential Safety and Handling Guide for L-
Alanine-2-13C,15N

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling L-Alanine-2-13C,15N. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling L-Alanine-2-13C,15N, appropriate personal protective equipment is mandatory
to minimize exposure and prevent contamination. The following table summarizes the required
PPE.
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PPE Category Item Specifications and Use

Powder-free nitrile gloves
should be worn to prevent skin
) ) o contact. It is recommended to
Hand Protection Disposable Nitrile Gloves
change gloves frequently,
especially if they become

contaminated.[1][2]

A clean lab coat is required to
protect clothing and skin from

Body Protection Laboratory Coat ) )
potential splashes or spills.[1]

[3]

To protect eyes from dust
) Safety Glasses with Side particles or splashes, safety
Eye Protection ] o )
Shields or Goggles glasses with side shields or

goggles are necessary.[4]

A respirator should be used

when there is a potential for
. _ NIOSH/CEN Approved ] ) )
Respiratory Protection ) dust formation, especially in
Respirator )
poorly ventilated areas, to

avoid inhalation.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of L-Alanine-2-13C,15N is essential to avoid contamination of the sample and
ensure accurate experimental results.

o Work Area Preparation:

o Thoroughly clean and decontaminate the designated workspace, such as a laminar flow
hood, with 70% ethanol and water.

o Wipe down all equipment, including pipettes and tube racks, with ethanol before placing
them in the clean workspace.

o Personal Protective Equipment (PPE) Donning:
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o Put on a clean lab coat, safety glasses or goggles, and powder-free nitrile gloves.

o If there is a risk of dust inhalation, a suitable respirator should be worn.

» Handling the Compound:
o L-Alanine-2-13C,15N is a solid. Handle it carefully to avoid creating dust.
o Use clean, dedicated spatulas and weighing boats for transferring the compound.

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place.

e Post-Handling:
o After handling, wash hands thoroughly.
o Clean all equipment and the work area to prevent cross-contamination.

Disposal Plan

Proper disposal of L-Alanine-2-13C,15N and its containers is crucial to prevent environmental
contamination and adhere to regulations.

e Unused Product:
o L-Alanine-2-13C,15N is not classified as a hazardous substance.

o Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.

o Waste materials should be disposed of in accordance with federal, state, and local
environmental control regulations.

e Contaminated Materials:

o Any materials that have come into contact with the compound, such as gloves, weighing
boats, and pipette tips, should be considered for appropriate disposal.
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o If local regulations require it, these materials should be placed in a suitable, closed
container for disposal.

o Empty Containers:
o Completely empty containers can be recycled.
o Handle contaminated packaging in the same manner as the substance itself.

Workflow for Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of L-Alanine-
2-13C,15N.
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Workflow for L-Alanine-2-13C,15N Handling and Disposal
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Caption: A flowchart outlining the procedural steps for handling and disposing of L-Alanine-2-
13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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